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Compound Focus: 4-Dihydroboldenone

CAS No.: 10529-96-1

Cat. No.: S645688

Get Quote

The table below summarizes the key identifiers and predicted physical properties of 4-Dihydroboldenone.

Property Type Details

CAS Registry
Number

10529-96-1 [1] [2] [3]

Chemical Formula C₁₉H₂₈O₂ [1] [2] [4]

Average Molecular
Weight

288.4244 g/mol [1] [2] [4]

IUPAC Name (1S,2R,7R,10R,11S,14S,15S)-14-hydroxy-2,15-

dimethyltetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-3-en-5-one [1] [2]

Common Synonyms 17β-Hydroxy-5β-androst-1-en-3-one; 5β-Androst-1-en-17β-ol-3-one [1] [2] [3]

Classification Androgen and derivative; 3-oxo-Δ¹-steroid; 17β-hydroxy steroid [1] [2]

Predicted Physico-Chemical Properties Value

Water Solubility 0.013 g/L [1] [2]

logP 3.38 [1] [2]
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Predicted Physico-Chemical Properties Value

pKa (Strongest Acidic) 19.38 [1] [2]

Polar Surface Area 37.3 Å² [1] [2]

Bioavailability Yes [1]

Rule of Five Yes [1] [2]

Metabolic Origin and Role

4-Dihydroboldenone is formed from its parent compound, Boldenone, via a phase I metabolic reaction

involving the reduction of the C4-C5 double bond [1] [2] [3]. This metabolic step is crucial because most

anabolic steroids are extensively metabolized, and often the parent steroid is not excreted. Therefore,

identifying stable metabolites like 4-Dihydroboldenone is essential for detecting illegal use [1] [2].

The following diagram illustrates the metabolic relationship between Boldenone and 4-Dihydroboldenone,

along with other key metabolic pathways and detection contexts.

Metabolic pathway of Boldenone to 4-Dihydroboldenone and subsequent detection.

Analytical Detection and Characterization

Detecting 4-Dihydroboldenone and similar steroids requires sophisticated analytical techniques due to low

concentrations and complex biological matrices [5] [6].

Analytical
Aspect

Commonly Used Methods & Workflows

Primary
Techniques

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [5] [7] [6], Gas
Chromatography-Mass Spectrometry (GC-MS) [8]
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Analytical
Aspect

Commonly Used Methods & Workflows

Sample
Preparation

Solid-Phase Extraction (SPE) [5], Enzymatic Hydrolysis (for conjugated

metabolites) [7]

Advanced
Techniques

Liquid Chromatography-Ion Mobility-Mass Spectrometry (LC-IM-MS) – provides an

additional separation dimension and Collision Cross Section (CCS) values for
confident identification [6]

Typical
Biological
Matrix

Urine [5] [7] [6]

Regulatory and Safety Context

The use of Boldenone is officially banned in both human athletics and in animals intended for human

consumption due to its androgenic anabolic properties and reported toxicological effects on the

cardiovascular, hepatic, and neuroendocrine systems [1] [2]. The detection of its metabolites, including 4-

Dihydroboldenone, is therefore a critical component of anti-doping and food safety control programs [1]

[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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